Cas no 23171-85-9 (2,3,3-trimethylpentan-2-ol)

• Product Name: 2,3,3-trimethylpentan-2-ol
• CAS No: 23171-85-9
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 261197
• PubChem ID: 141007
• Update Time: 2025-04-19

2,3,3-trimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol,2,3,3-trimethyl-
• 2,3,3-trimethylpentan-2-ol
• 2,3,3-Trimethyl-2-pentanol
• 2,3,3-trimethyl-pentan-2-ol
• 2-Pentanol,2,3,3-trimethyl
• Dimethyl-tert.-pentyl-carbinol
• t-Amyl-dimethyl-carbinol
• AKOS006274370
• 3-(1-[(4-METHYLPHENYL)SULFONYL]-1H-INDOL-3-YL)ACRYLICACID
• DTXSID50177751
• FBWWGYIEJGQWJP-UHFFFAOYSA-N
• EN300-1839311
• 23171-85-9
• FT-0748260
• SCHEMBL5374008

• Inchi： 1S/C8H18O/c1-6-7(2,3)8(4,5)9/h9H,6H2,1-5H3
• InChI Key： FBWWGYIEJGQWJP-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C)(C)CC

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8150
• Melting Point: -0.5°C
• Boiling Point: 170.96°C (estimate)
• Flash Point: 46.2°C
• Refractive Index: 1.4360
• PSA: 20.23000
• LogP: 2.19350